Cas no 475055-22-2 (2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)
2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- AB00715913-01
- AKOS002489083
- 475055-22-2
- Oprea1_709891
- Z18837793
- starbld0007984
- 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
- EN300-18054315
- [(3,5-dichlorophenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
-
- Inchi: 1S/C15H12Cl2N2O3S/c1-23-14-12(3-2-4-18-14)15(21)22-8-13(20)19-11-6-9(16)5-10(17)7-11/h2-7H,8H2,1H3,(H,19,20)
- InChI Key: ZPKIGMLSKIRRNG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)NC(COC(C1=CC=CN=C1SC)=O)=O)Cl
Computed Properties
- Exact Mass: 369.9945688g/mol
- Monoisotopic Mass: 369.9945688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 93.6Ų
2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18054315-0.05g |
475055-22-2 | 90% | 0.05g |
$212.0 | 2023-09-19 |
2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
Introduction to 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS No. 475055-22-2)
2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate, with the CAS number 475055-22-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a dichlorophenyl group, an amino moiety, and a methylthio-substituted nicotinate ester. These structural elements contribute to its diverse biological activities and make it a subject of ongoing research in various areas of pharmaceutical development.
The synthesis of 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the dichlorophenylamine intermediate, followed by the coupling with an appropriate ester or acid to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, enhancing its potential for large-scale manufacturing.
In terms of its biological activity, 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate has been shown to exhibit potent anti-inflammatory and analgesic properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis. Additionally, its analgesic effects have been attributed to its ability to modulate pain pathways in the central nervous system.
The mechanism of action of 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate is multifaceted. It has been hypothesized that the compound interacts with specific receptors or enzymes involved in inflammatory and pain signaling pathways. For instance, it may act as a selective inhibitor of cyclooxygenase (COX) enzymes, which are key players in the synthesis of prostaglandins—mediators of inflammation and pain. Furthermore, recent research has suggested that the compound may also target other signaling pathways, such as those involving nuclear factor-kappa B (NF-κB), which is a critical regulator of immune responses.
Clinical trials evaluating the safety and efficacy of 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate are currently underway. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.
Beyond its anti-inflammatory and analgesic properties, 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate has also shown promise in other therapeutic areas. For example, preclinical studies have suggested that it may have antitumor activity against certain types of cancer cells. The exact mechanisms underlying these effects are still under investigation, but they may involve the modulation of cell proliferation and apoptosis pathways.
The potential applications of 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound as a lead molecule for the development of novel drug delivery systems. Nanoparticle-based formulations have been explored to enhance its bioavailability and target delivery to specific tissues or organs. These advanced delivery systems could potentially improve the therapeutic index and reduce side effects associated with conventional drug administration.
In conclusion, 2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS No. 475055-22-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features and diverse biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases and conditions.
475055-22-2 (2-((3,5-Dichlorophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)